7-(chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one
Overview
Description
7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one, also known as CMTF, is an organic compound derived from the benzofuran class of compounds. It is a colorless solid that is soluble in organic solvents such as ethanol, methanol, and chloroform. CMTF is a versatile compound with a wide variety of applications in the scientific and medical fields, ranging from synthesis methods to biochemical and physiological effects.
Scientific Research Applications
Benzofuran Derivatives: Natural Sources and Bioactivity
Benzofuran compounds, including 7-(chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one, are ubiquitous in nature and exhibit a wide range of biological activities. These compounds have shown potential in anti-tumor, antibacterial, anti-oxidative, and anti-viral applications. The structural complexity of benzofuran derivatives has made them subjects of interest in pharmaceutical research, with efforts to synthesize these compounds leading to novel methodologies. The unique properties and biological activities of benzofuran compounds suggest their potential as natural drug lead compounds, with recent studies highlighting their roles in treating diseases such as hepatitis C and cancer (Yu-hang Miao et al., 2019).
Benzofuran Inhibitors: Therapeutic Applications
The pharmacological significance of benzofuran derivatives is underscored by their broad spectrum of biological activities, which include anticancer, antitubercular, antidiabetic, anti-Alzheimer, and anti-inflammatory properties. With over 34 benzofuran-based drugs already in the market, the exploration of novel benzofuran inhibitors showcases the potential for these compounds to act as pro-drugs. The structural modifications and substitutions on the benzofuran nucleus significantly influence their therapeutic activities, offering insights into the design of new drugs with enhanced efficacy (K. Dawood, 2019).
Antimicrobial Potential of Benzofuran Derivatives
Benzofuran and its derivatives have emerged as promising scaffolds for designing antimicrobial agents against various microbial threats. The structural diversity of benzofuran compounds allows for targeted modifications, leading to the development of compounds with specific antimicrobial activities. Recent studies have identified benzofuran derivatives with potential applications in treating skin diseases and other microbial infections, highlighting the importance of ongoing research into their antimicrobial efficacy (Asha Hiremathad et al., 2015).
properties
IUPAC Name |
7-(chloromethyl)-4,5,6-trimethoxy-3H-2-benzofuran-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClO5/c1-15-9-6(4-13)8-7(5-18-12(8)14)10(16-2)11(9)17-3/h4-5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNZNABLCQIHCLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C2=C1COC2=O)CCl)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40317200 |
Source
|
| Record name | 7-(chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40317200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6547-34-8 |
Source
|
| Record name | NSC312617 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=312617 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 7-(chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40317200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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